![molecular formula C16H17BrO4 B3936745 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene](/img/structure/B3936745.png)
2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene
Overview
Description
2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene, also known as BPPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BPPB is a member of the benzene family and is a white crystalline powder.
Mechanism of Action
The mechanism of action of 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene is not well understood. However, it has been suggested that 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene may act as a modulator of the immune system. 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene has been shown to inhibit the production of cytokines, which are proteins that play a key role in the immune response.
Biochemical and Physiological Effects
2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene has been shown to have several biochemical and physiological effects. In vitro studies have shown that 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene inhibits the proliferation of cancer cells. 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene has also been shown to inhibit the production of reactive oxygen species, which are molecules that can cause damage to cells and tissues.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene in lab experiments is its relatively low cost and ease of synthesis. However, 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene has limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene. One area of interest is the development of new compounds based on the structure of 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene. These compounds could have potential applications in the treatment of cancer and other diseases. Another area of interest is the study of the mechanism of action of 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene. Further research is needed to understand how 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene modulates the immune system and inhibits the proliferation of cancer cells.
Conclusion
In conclusion, 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene is a chemical compound that has potential applications in various fields of scientific research. The synthesis of 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene involves several steps, and the compound has been shown to have biochemical and physiological effects. Future research on 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene could lead to the development of new compounds with potential applications in the treatment of cancer and other diseases.
Scientific Research Applications
2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene has potential applications in various fields of scientific research. One of the main areas of interest is its use as a building block for the synthesis of other compounds. 2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene can be used as a precursor for the synthesis of other compounds such as 2-(2-phenoxyethoxy)-1,3-dimethoxybenzene, which has been shown to have anti-cancer properties.
properties
IUPAC Name |
2-[2-(2-bromophenoxy)ethoxy]-1,3-dimethoxybenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrO4/c1-18-14-8-5-9-15(19-2)16(14)21-11-10-20-13-7-4-3-6-12(13)17/h3-9H,10-11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMFDYKQLQVNATC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)OCCOC2=CC=CC=C2Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17BrO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(2-Bromophenoxy)ethoxy]-1,3-dimethoxybenzene |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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